2-Ethylbenzamide
Overview
Description
2-Ethylbenzamide is an organic compound with the molecular formula C9H11NO . It has an average mass of 149.190 Da and a monoisotopic mass of 149.084061 Da .
Synthesis Analysis
Benzamides, including 2-Ethylbenzamide, can be synthesized through the direct condensation of carboxylic acids and amines . This reaction is performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient .Molecular Structure Analysis
The molecular structure of 2-Ethylbenzamide consists of 9 carbon atoms, 11 hydrogen atoms, and 1 nitrogen atom . The structure can be further analyzed using techniques such as vibrational spectra and density functional theory .Physical And Chemical Properties Analysis
2-Ethylbenzamide has a molecular formula of C9H11NO, an average mass of 149.190 Da, and a monoisotopic mass of 149.084061 Da . Further physical and chemical properties can be determined through various analytical techniques .Scientific Research Applications
Synthesis of Benzamides
2-Ethylbenzamide is utilized in the synthesis of various benzamide compounds. A method involving ultrasonic irradiation as a green technology has been developed, which offers advantages such as low reaction times, high yields, and an eco-friendly process .
Antibacterial Activities
Research has shown that certain benzamide compounds synthesized from 2-Ethylbenzamide exhibit effective antibacterial activity against both gram-positive and gram-negative bacteria, making them potential candidates for drug development .
Catalyst Development
The compound has been used in the preparation of catalysts that provide active sites for the synthesis of benzamides, highlighting its role in enhancing chemical reactions .
Pharmaceutical Research
While 2-Ethylbenzamide itself may not be directly used as a medication, its derivatives and related compounds are explored for various pharmaceutical applications, including analgesics and anti-inflammatory drugs .
Metal Chelate Activity
Some benzamide compounds derived from 2-Ethylbenzamide have shown effective metal chelate activity, which can be significant in fields like biochemistry and environmental science .
Future Directions
While specific future directions for 2-Ethylbenzamide are not mentioned in the available literature, benzamides in general are widely used in the pharmaceutical, paper, and plastic industries, and also as intermediate products in the synthesis of therapeutic agents . Therefore, future research may focus on developing new synthetic methods and exploring new applications for these compounds.
Mechanism of Action
Target of Action
2-Ethylbenzamide is a derivative of benzamide Benzamide derivatives are known to interact with various biological targets depending on their specific substitutions .
Mode of Action
The amide is then formed after the removal of a water molecule .
Biochemical Pathways
Benzamides, in general, can influence a variety of biochemical pathways depending on their specific substitutions and the biological context .
Pharmacokinetics
Benzamides are slightly soluble in water and soluble in many organic solvents, which may influence their bioavailability .
Result of Action
Benzamides and their derivatives can have a variety of effects at the molecular and cellular level, depending on their specific substitutions and the biological context .
properties
IUPAC Name |
2-ethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-2-7-5-3-4-6-8(7)9(10)11/h3-6H,2H2,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKTFLKJXZOYBRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70570826 |
Source
|
| Record name | 2-Ethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70570826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylbenzamide | |
CAS RN |
67832-97-7 |
Source
|
| Record name | 2-Ethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70570826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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